SOP10
Description
SOP10 is a mitochondrial pentatricopeptide repeat (PPR) protein in rice (Oryza sativa) that plays a critical role in regulating cold tolerance by modulating mitochondrial RNA processing. Structurally, this compound contains 18 PLS-type PPR motifs and is highly conserved across plant species, sharing 81% amino acid similarity with its maize homolog . Functionally, this compound binds to the mitochondrial transcripts nad4 and nad5 to facilitate the splicing of their first introns (nad4i461g2 and nad5i230g2) and participates in RNA editing of nad2, nad6, and rps4 transcripts . These processes are essential for maintaining mitochondrial complex I activity, which influences reactive oxygen species (ROS) homeostasis.
Mutation of this compound reduces mitochondrial complex I capacity, suppresses ROS accumulation under cold stress, and significantly improves seedling survival rates at low temperatures (e.g., 8°C for 2 days) without compromising yield under normal conditions .
Properties
Molecular Formula |
C12H12N2O2S2 |
|---|---|
Molecular Weight |
280.36 |
IUPAC Name |
(6aS,12aS)-1,4,7,10-tetrahydro-6H,12H-6a,12a-epithiodipyrido[1,2-a:1',2'-d]pyrazine-6,12-dione 13-sulfide |
InChI |
InChI=1S/C12H12N2O2S2/c15-9-11-5-1-3-7-13(11)10(16)12(18(11)17)6-2-4-8-14(9)12/h1-4H,5-8H2 |
InChI Key |
ANSYUFSHYMHYHF-UHFFFAOYSA-N |
SMILES |
O=C([C@]1(S2=S)N3CC=CC1)N4[C@]2(CC=CC4)C3=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
SOP10; SOP 10; SOP-10 |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Functional Comparison of Stress-Related Proteins in Rice
Key Research Findings
Cold Tolerance : this compound mutants exhibit a 4.25-fold increase in seedling survival under cold stress compared to wild-type rice .
Conservation : this compound’s functional domains (PLS-type PPR motifs) are conserved in maize, suggesting cross-species applicability .
ROS Mechanism : Reduced complex I activity in this compound mutants decreases electron leakage, suppressing O2<sup>•−</sup> accumulation .
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
